[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl](2-furyl)methanone
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Description
[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl](2-furyl)methanone is a useful research compound. Its molecular formula is C13H7Cl2N3O2 and its molecular weight is 308.12. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Antimicrobial Activity
- Human Dihydroorotate Dehydrogenase Inhibitors : A study on the optimization of inhibitors for human dihydroorotate dehydrogenase (HsDHODH) led to the design of novel triazole derivatives, among which a compound showed significant inhibition with an IC50 value of 1.50 μmol·L−1, suggesting a potential pathway for developing new therapeutic agents (Gong et al., 2017).
- Antibacterial and Antioxidant Properties : The synthesis of various furyl and phenyl methanone derivatives has shown considerable inhibitory activity against α-glucosidase enzyme, highlighting their potential as therapeutic agents with antimicrobial and antioxidant capacities (Abbasi et al., 2019).
Corrosion Inhibition
- Mild Steel Corrosion Inhibitors : Triazole derivatives have been synthesized and evaluated for their efficiency in inhibiting the corrosion of mild steel in acidic media. The study demonstrates the relationship between molecular structure and inhibition efficiency, providing insights into the development of effective corrosion inhibitors (Li et al., 2007).
Molecular Docking and Biological Evaluation
- Anticancer and Antimicrobial Agents : New 1,3-oxazole clubbed pyridyl-pyrazolines were synthesized and evaluated for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA), along with in vitro antibacterial and antifungal activities, indicating the broad potential of such compounds in pharmaceutical applications (Katariya et al., 2021).
Catalysis and Chemical Synthesis
- Catalysis for Huisgen 1,3-Dipolar Cycloadditions : Research into the development of a tris(triazolyl)methanol-Cu(I) structure as a catalyst for Huisgen 1,3-dipolar cycloadditions demonstrated its effectiveness, offering a valuable tool for chemical synthesis with applications ranging from materials science to drug discovery (Ozcubukcu et al., 2009).
Alzheimer's Disease Research
- Therapeutic Agents for Alzheimer's Disease : The exploration of synthetic multifunctional amides as new therapeutic agents for Alzheimer's disease highlighted moderate enzyme inhibitory potentials and mild cytotoxicity, with certain compounds showing promising activity against acetyl and butyrylcholinesterase enzymes, suggesting a potential for drug development against Alzheimer's disease (Hassan et al., 2018).
Properties
IUPAC Name |
[1-(3,4-dichlorophenyl)triazol-4-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N3O2/c14-9-4-3-8(6-10(9)15)18-7-11(16-17-18)13(19)12-2-1-5-20-12/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLSOVBKSIRDBHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)C2=CN(N=N2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.